![molecular formula C14H19ClN4O3S B2634036 (4-(2-(Furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone hydrochloride CAS No. 1396712-00-7](/img/structure/B2634036.png)
(4-(2-(Furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone hydrochloride
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Description
(4-(2-(Furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C14H19ClN4O3S and its molecular weight is 358.84. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
One significant application of similar compounds is in corrosion inhibition, particularly for mild steel in acidic mediums. Compounds with structural similarities have been shown to significantly increase inhibition efficiency, offering protection against corrosion. For instance, the use of organic inhibitors derived from similar compounds in 1N HCl medium has demonstrated efficiency increases up to 80%, with these inhibitors behaving as mixed-type, offering both cathodic and anodic protection. The effectiveness of these inhibitors is attributed to the formation of a protective thin film on the metal surface, which is confirmed through various methods including electrochemical polarization and scanning electron microscopy (SEM) (Singaravelu, Bhadusha, & Dharmalingam, 2022).
Antimicrobial and Antifungal Activity
Another application area for compounds with similar structures is in antimicrobial and antifungal activities. Various studies have synthesized novel derivatives incorporating similar structural moieties, which have been shown to exhibit significant antimicrobial and antifungal properties. These activities are tested against a range of microorganisms, indicating the potential for these compounds to be developed into new antimicrobial agents with specific activity profiles. For example, novel pyridine derivatives incorporating similar functional groups have been synthesized and demonstrated variable and modest activity against investigated bacterial and fungal strains (Patel, Agravat, & Shaikh, 2011).
Pharmaceutical Applications
In pharmaceutical research, compounds with similar structural components have been explored for their potential in treating various conditions. The design and synthesis of novel derivatives have been conducted to evaluate their pharmacological activities, including antidepressant and antianxiety effects. For instance, derivatives synthesized for evaluation showed significant activities in behavioral despair and anxiety models in mice, suggesting potential therapeutic applications in mental health disorders (Kumar et al., 2017).
properties
IUPAC Name |
[4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O3S.ClH/c1-10-13(22-16-15-10)14(20)18-6-4-17(5-7-18)9-11(19)12-3-2-8-21-12;/h2-3,8,11,19H,4-7,9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKXBJBFHIPMQTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SN=N1)C(=O)N2CCN(CC2)CC(C3=CC=CO3)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.